(+/-)-Propyl2-4-pentenoic Acid
(+/-)-Propyl2-4-pentenoic Acid
4-Ene-valproic acid, also known as 4-en-valproate or 4-ene-vpa, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 4-Ene-valproic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Ene-valproic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 4-ene-valproic acid is primarily located in the cytoplasm and adiposome. 4-Ene-valproic acid participates in a number of enzymatic reactions. In particular, 4-Ene-valproic acid can be biosynthesized from valproic acid; which is mediated by the enzymes cytochrome P450 2A6, cytochrome P450 2B6, and cytochrome P450 2C9. In addition, 4-Ene-valproic acid can be converted into 4-ene-valproic acid CoA; which is catalyzed by the enzyme short/branched chain specific acyl-CoA dehydrogenase, mitochondrial. In humans, 4-ene-valproic acid is involved in the valproic Acid metabolism pathway.
2-n-Propyl-4-pentenoic acid is a methyl-branched fatty acid.
2-n-Propyl-4-pentenoic acid is a methyl-branched fatty acid.
Brand Name:
Vulcanchem
CAS No.:
1575-72-0
VCID:
VC0022072
InChI:
InChI=1S/C8H14O2/c1-3-5-7(6-4-2)8(9)10/h3,7H,1,4-6H2,2H3,(H,9,10)
SMILES:
CCCC(CC=C)C(=O)O
Molecular Formula:
C8H14O2
Molecular Weight:
142.2 g/mol
(+/-)-Propyl2-4-pentenoic Acid
CAS No.: 1575-72-0
Reference Standards
VCID: VC0022072
Molecular Formula: C8H14O2
Molecular Weight: 142.2 g/mol
CAS No. | 1575-72-0 |
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Product Name | (+/-)-Propyl2-4-pentenoic Acid |
Molecular Formula | C8H14O2 |
Molecular Weight | 142.2 g/mol |
IUPAC Name | 2-propylpent-4-enoic acid |
Standard InChI | InChI=1S/C8H14O2/c1-3-5-7(6-4-2)8(9)10/h3,7H,1,4-6H2,2H3,(H,9,10) |
Standard InChIKey | UMYDNZXEHYSVFY-UHFFFAOYSA-N |
SMILES | CCCC(CC=C)C(=O)O |
Canonical SMILES | CCCC(CC=C)C(=O)O |
Physical Description | Solid |
Description | 4-Ene-valproic acid, also known as 4-en-valproate or 4-ene-vpa, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 4-Ene-valproic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Ene-valproic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 4-ene-valproic acid is primarily located in the cytoplasm and adiposome. 4-Ene-valproic acid participates in a number of enzymatic reactions. In particular, 4-Ene-valproic acid can be biosynthesized from valproic acid; which is mediated by the enzymes cytochrome P450 2A6, cytochrome P450 2B6, and cytochrome P450 2C9. In addition, 4-Ene-valproic acid can be converted into 4-ene-valproic acid CoA; which is catalyzed by the enzyme short/branched chain specific acyl-CoA dehydrogenase, mitochondrial. In humans, 4-ene-valproic acid is involved in the valproic Acid metabolism pathway. 2-n-Propyl-4-pentenoic acid is a methyl-branched fatty acid. |
Synonyms | 2-propyl-4-pentenoic acid 2-propyl-4-pentenoic acid, (+-)-isomer 2-propyl-4-pentenoic acid, (R)-isomer 2-propyl-4-pentenoic acid, (S)-isomer 4-en-VPA 4-ene valproic acid 4-ene VPA delta(4)-VPA |
PubChem Compound | 104896 |
Last Modified | Nov 11 2021 |
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